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Oxolinic acid (OA) is a first-generation quinolone antibiotic. Its mechanism of action involves inhibiting

bacterial DNA gyrase and topoisomerase IV enzymes, which leads to fragmentation of bacterial DNA [1]. It

is used in both research and aquaculture settings [1].

However, the search results do not provide a direct, detailed protocol for its storage conditions. One study

mentions that it was administered to fish in experiments without specifying how the stock compound was

stored [1]. Another study investigates its photodegradation in water under solar irradiation, confirming that

light is a key factor that breaks it down [2].

Recommended Handling and Storage Practices

Based on the known properties of oxolinic acid and general practices for handling lab chemicals, you can

establish these guidelines. You should validate these conditions with your specific supplier's documentation.

Aspect Recommended Practice

General Stability Stable under recommended handling conditions. [2]

Light Sensitivity Photosensitive. Decomposes under direct light, especially solar irradiation. [2]

Recommended
Storage

Store in a cool, dark place. Prioritize use of amber glass vials or containers
to protect from light.
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Aspect Recommended Practice

Handling Allow the reagent to reach room temperature before opening the container to
prevent moisture condensation.

The following diagram summarizes the key factors affecting oxolinic acid stability and the resulting

recommendations, based on the available information.
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Troubleshooting and Proactive Measures

For a technical support context, here are key points to address:

If a precipitate is observed in a solution: Filter the solution through a 0.22 μm syringe filter before

use in sterile experiments.
If experimental results show inconsistent antibacterial activity: Consider light exposure as a

factor. Review the storage history of the stock solution and prepare fresh solutions protected from
light.

Proactive measures:
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Always note the opening date on the container and monitor long-term stability in your specific

solvent (e.g., DMSO).
For long-term stock solutions, consider storing aliquots at -20 °C or below to minimize

degradation.
Consult the Certificate of Analysis (CoA) from your supplier, as it is the most reliable source

for specific storage temperature and shelf-life data.

How to Obtain Definitive Storage Specifications

For definitive, lot-specific storage protocols, you should:

Consult the supplier's Certificate of Analysis (CoA) for your specific batch of oxolinic acid.

Refer to the Safety Data Sheet (SDS), which often contains a section dedicated to safe storage
conditions.

Perform your own stability tests by comparing the HPLC profile and biological activity of a newly
purchased batch with an older stock sample.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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